Cas no 71088-08-9 (1,2,4-Oxadiazole, 3-ethenyl-5-methyl-)

1,2,4-Oxadiazole, 3-ethenyl-5-methyl- structure
71088-08-9 structure
Product Name:1,2,4-Oxadiazole, 3-ethenyl-5-methyl-
CAS No:71088-08-9
MF:C5H6N2O
MW:110.11394071579
CID:546059
PubChem ID:12551458
Update Time:2025-04-19

1,2,4-Oxadiazole, 3-ethenyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 3-ethenyl-5-methyl-
    • 3-ethenyl-5-methyl-1,2,4-oxadiazole
    • 3-vinyl-5-methyl-1,2,4-oxadiazole
    • DTXSID20502258
    • SCHEMBL10654567
    • MJMVHBJEFDWMRJ-UHFFFAOYSA-N
    • 71088-08-9
    • Inchi: 1S/C5H6N2O/c1-3-5-6-4(2)8-7-5/h3H,1H2,2H3
    • InChI Key: MJMVHBJEFDWMRJ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(C=C)=N1

Computed Properties

  • Exact Mass: 110.04808
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92
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